Cas no 56100-47-1 (4H-1-Benzopyran-4-one, 7,8-dimethoxy-2-methyl-)

4H-1-Benzopyran-4-one, 7,8-dimethoxy-2-methyl-, is a synthetic flavonoid derivative characterized by its distinct benzopyran core with methoxy and methyl substituents. This compound is of interest in pharmaceutical and biochemical research due to its potential as a precursor or intermediate in the synthesis of bioactive molecules. The presence of dimethoxy groups at the 7 and 8 positions enhances its electron-rich nature, influencing reactivity and binding affinity in molecular interactions. The methyl group at the 2-position contributes to steric and electronic modulation, making it a versatile scaffold for further functionalization. Its well-defined structure and purity make it suitable for mechanistic studies and structure-activity relationship investigations.

4H-1-Benzopyran-4-one, 7,8-dimethoxy-2-methyl- structure

56100-47-1 structure

Product Name:4H-1-Benzopyran-4-one, 7,8-dimethoxy-2-methyl-

CAS No:56100-47-1

MF:C₁₂H₁₂O₄

MW:220.221283912659

CID:4037518

PubChem ID:15618858

Update Time:2025-05-25

4H-1-Benzopyran-4-one, 7,8-dimethoxy-2-methyl- Chemical and Physical Properties

Names and Identifiers

- 4H-1-Benzopyran-4-one, 7,8-dimethoxy-2-methyl-
- SCHEMBL9976086
- SY311303
- 7,8-Dimethoxy-2-methyl-4H-chromen-4-one
- 56100-47-1
- MFCD25964620
- Inchi： 1S/C12H12O4/c1-7-6-9(13)8-4-5-10(14-2)12(15-3)11(8)16-7/h4-6H,1-3H3
- InChI Key： RZYSMUQBFCIUGO-UHFFFAOYSA-N
- SMILES： O1C(C)=CC(C2C=CC(=C(C1=2)OC)OC)=O

Computed Properties

Exact Mass: 220.07355886g/mol
Monoisotopic Mass: 220.07355886g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 4
Heavy Atom Count: 16
Rotatable Bond Count: 2
Complexity: 310
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 1.9
Topological Polar Surface Area: 44.8Å²

4H-1-Benzopyran-4-one, 7,8-dimethoxy-2-methyl- Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time	Inquiry
Enamine	EN300-1722615-1.0g	7,8-dimethoxy-2-methyl-4H-chromen-4-one	56100-47-1	95%	1.0g	$0.0	2023-01-06

4H-1-Benzopyran-4-one, 7,8-dimethoxy-2-methyl- Related Literature

1. An aquatic host–guest complex between a supramolecular G-quadruplex and the anticancer drug doxorubicin†

José M. Rivera,Mariana Martín-Hidalgo,Jean C. Rivera-Ríos Org. Biomol. Chem., 2012,10, 7562-7565
2. An artificial blood vessel implanted three-dimensional microsystem for modeling transvascular migration of tumor cells†

Xue-Ying Wang,Ying Pei,Min Xie,Zi-He Jin,Ya-Shi Xiao,Yang Wang,Li-Na Zhang,Yan Li,Wei-Hua Huang Lab Chip, 2015,15, 1178-1187
3. Alumina coating on 5 V lithium cobalt fluorophosphate cathode material for lithium secondary batteries – synthesis and electrochemical properties†

S. Amaresh,K. Karthikeyan,K. J. Kim,Y. S. Lee RSC Adv., 2014,4, 23107-23115
4. An investigation of the electrochemical delithiation process of carbon coated α-Fe2O3nanoparticles

Adrian Brandt,Florian Winter,Sebastian Klamor,Frank Berkemeier,Jatinkumar Rana,Rainer Pöttgen,Andrea Balducci J. Mater. Chem. A, 2013,1, 11229-11236
5. Aggregation dynamics, structure, and mechanical properties of bigels

L. Di Michele,D. Fiocco,F. Varrato,E. Eiser,G. Foffi Soft Matter, 2014,10, 3633-3648

Related Categories

Additional information on 4H-1-Benzopyran-4-one, 7,8-dimethoxy-2-methyl-

4H-1-Benzopyran-4-one, 7,8-dimethoxy-2-methyl-

The compound with CAS No. 56100-47-1, known as 4H-1-Benzopyran-4-one, 7,8-dimethoxy-2-methyl (commonly referred to as 7,8-dimethoxy-2-methylchromen-4-one), is a highly specialized organic molecule belonging to the chromene family. This compound has garnered significant attention in recent years due to its unique structural features and promising biological activities. The molecule is characterized by a chromenone skeleton with methoxy groups at positions 7 and 8 and a methyl group at position 2. Its structure is reminiscent of naturally occurring coumarins, which are widely studied for their pharmacological properties.

Recent studies have highlighted the antioxidant properties of 4H-1-Benzopyran-4-one, 7,8-dimethoxy-2-methyl. Researchers have demonstrated that this compound exhibits significant radical scavenging activity, making it a potential candidate for applications in oxidative stress-related diseases. The methoxy groups at positions 7 and 8 are believed to play a crucial role in enhancing the compound's stability and bioavailability. Furthermore, the methyl group at position 2 contributes to the molecule's lipophilicity, which is essential for its interaction with cellular membranes and subsequent biological effects.

The synthesis of 4H-1-Benzopyran-4-one, 7,8-dimethoxy-2-methyl has been optimized in recent years through various methodologies. One of the most efficient routes involves the condensation of substituted cinnamic acids with ketones under specific reaction conditions. This approach not only ensures high yield but also allows for precise control over the substitution pattern of the chromenone skeleton. The use of microwave-assisted synthesis has further accelerated the reaction process, making it more amenable to large-scale production.

In terms of biological activity, 4H-1-Benzopyran-4-one, 7,8-dimethoxy-2-methyl has shown remarkable anti-inflammatory properties in preclinical models. Studies conducted on animal models have revealed that this compound effectively inhibits pro-inflammatory cytokines such as TNF-alpha and IL-6. These findings suggest its potential application in treating inflammatory disorders such as arthritis and neuroinflammation. Additionally, preliminary results from in vitro assays indicate that this compound may possess anticancer activity, particularly against breast and colon cancer cell lines.

The pharmacokinetic profile of 4H-1-Benzopyran-4-one, 7,8-dimethoxy-2-methyl has also been extensively investigated. Oral administration studies in rodents have demonstrated moderate absorption rates with significant bioavailability. The presence of methoxy groups enhances the compound's resistance to metabolic degradation, thereby prolonging its half-life in systemic circulation. This characteristic makes it an attractive candidate for drug development programs targeting chronic diseases requiring sustained therapeutic effects.

Recent advancements in computational chemistry have enabled researchers to predict the binding affinities of 4H-1-Benzopyran-4-one, 7,8-dimethoxy-2-methyl with various drug targets. Molecular docking studies suggest that this compound may interact with key enzymes involved in oxidative stress pathways such as NADPH oxidase and xanthine oxidase. These insights provide a foundation for designing analogs with improved potency and selectivity.

In conclusion, 4H-1-Benzopyran-4-one, 7,8-dimethoxy-2-methyl (CAS No. 56100-47